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Compound of Interest

Compound Name:
N-Butylscopolammonium

Bromide-d9

Cat. No.: B13864987 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of a stock solution of

N-Butylscopolammonium Bromide-d9. This deuterated standard is often used as an internal

standard in quantitative bioanalytical assays or in metabolic studies.

Overview
N-Butylscopolammonium Bromide is a peripherally acting antimuscarinic, anticholinergic agent

used to treat abdominal pain and cramping.[1][2] The deuterated analog, N-
Butylscopolammonium Bromide-d9, serves as an ideal internal standard for mass

spectrometry-based quantification, as it co-elutes with the non-labeled analyte but is mass-

shifted, allowing for precise and accurate measurement.[3] Proper preparation of a stock

solution is the first critical step to ensure the reliability of experimental results. This protocol

outlines the necessary steps, calculations, and storage conditions.

Compound Properties
A summary of the key quantitative data for N-Butylscopolammonium Bromide-d9 is

presented below. It is crucial to refer to the Certificate of Analysis (CoA) provided by the

supplier for lot-specific information, especially the molecular weight and purity.
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Property Value Source(s)

Chemical Name

9-butyl-7-(((S)-3-hydroxy-2-

phenylpropanoyl)oxy)-9-

methyl-3-oxa-9-

azatricyclo[3.3.1.02,4]nonan-9-

ium bromide D9

[4]

Molecular Formula C₂₁H₂₁D₉BrNO₄ [4][5][6]

Molecular Weight

~449.4 g/mol (Note: Varies

slightly by supplier, e.g.,

449.37, 449.43 g/mol . Always

use the value from the CoA).

[4][5][7][8]

CAS Number
Not Available (NA) for the

deuterated form.
[4][6][7]

Appearance White powder. [9]

Purity Typically >95% (HPLC). [6]

Isotopic Enrichment Typically >95%. [6]

Solubility

Soluble in Methanol and

DMSO. The non-deuterated

form is soluble in water (50

mg/mL).[2][3][10]

Storage (Solid)

Recommended storage at

-20°C for long-term stability.[6]

May ship at ambient

temperature.[5][6]

Storage (Solution)
Store stock solutions in

aliquots at -20°C or below.[3]

Experimental Protocol
This protocol provides a step-by-step method for preparing a 10 mM stock solution. Adjust the

calculations based on the desired concentration and volume.
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Required Materials and Equipment
N-Butylscopolammonium Bromide-d9 solid

Analytical balance (readable to at least 0.1 mg)

Appropriate solvent (e.g., HPLC-grade Methanol or DMSO)

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer and/or sonicator

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Safety Precautions
Handle N-Butylscopolammonium Bromide-d9 in a well-ventilated area or a chemical fume

hood.

Wear appropriate PPE at all times.

Refer to the Safety Data Sheet (SDS) for comprehensive handling and safety information.

Step-by-Step Procedure
Part A: Calculation of Mass

Confirm Molecular Weight (MW): Use the precise MW from the product's Certificate of

Analysis. For this example, we will use 449.4 g/mol .

Use the Formula: To calculate the mass required for your stock solution, use the following

formula:

Mass (mg) = Concentration (mM) × Volume (mL) × MW ( g/mol )

Example Calculation (for 1 mL of a 10 mM stock):
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Mass (mg) = 10 mM × 1 mL × 449.4 g/mol = 4.494 mg

Part B: Stock Solution Preparation

Equilibration: Before opening, allow the container of N-Butylscopolammonium Bromide-d9
to equilibrate to room temperature for at least 15-20 minutes to prevent condensation of

moisture.

Weighing: Carefully weigh the calculated mass (e.g., 4.494 mg) of the compound using an

analytical balance and transfer it into a labeled, clean vial.

Solvent Addition: Add the desired volume of the chosen solvent (e.g., 1 mL of Methanol or

DMSO) to the vial containing the powder.

Dissolution: Cap the vial securely and vortex thoroughly. If necessary, use a sonicator for a

few minutes to ensure the compound is completely dissolved. Visually inspect the solution to

confirm there are no visible particles.

Labeling: Clearly label the vial with the compound name, concentration, solvent, preparation

date, and your initials.

Part C: Storage and Handling

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes.

Storage: Store the aliquots in tightly sealed vials at -20°C or -80°C. Protect from light,

especially if using clear vials.[3]

Stability: While the compound is stable, the long-term stability in a specific solvent should be

established if the solution is to be stored for an extended period. A study noted that stock

solutions stored at -20°C were stable for the duration of their use.[3] Before use, thaw the

aliquot completely and vortex gently to ensure a homogenous solution.

Workflow Visualization
The following diagram illustrates the logical workflow for the preparation of the N-
Butylscopolammonium Bromide-d9 stock solution.
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Preparation Steps Finalization

1. Calculate Required Mass
(Mass = C * V * MW) 2. Weigh Compound

Mass value 3. Add Solvent & Dissolve
(Vortex/Sonicate)

Solid compound
4. Aliquot into Vials

Stock Solution 5. Store at ≤ -20°C
(Protect from light)

Ready
for UseStart

Click to download full resolution via product page

Caption: Workflow for N-Butylscopolammonium Bromide-d9 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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